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Compound of Interest

Compound Name: Niclosamide piperazine

Cat. No.: B1587394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of niclosamide piperazine, a salt form of

the well-known anthelmintic drug niclosamide. This document covers its chemical identity,

synthesis, mechanism of action, and relevant experimental protocols, designed to support

research and development efforts.

Core Chemical and Physical Data
Niclosamide piperazine is the salt formed between the acidic salicylanilide, niclosamide, and

the basic diamine, piperazine. This salt formation is intended to improve the solubility and

bioavailability of the parent drug.

CAS Number: The primary Chemical Abstracts Service (CAS) number for the 1:1 niclosamide
piperazine salt is 34892-17-6.[1][2][3][4][5][6][7] An alternative CAS number, 36466-48-5, is

also frequently cited in literature and supplier databases.[8][9] It is advisable for researchers to

cross-reference both numbers when sourcing this compound. A 2:1 salt of niclosamide to

piperazine has also been reported under CAS number 34892-17-6 with a molecular formula of

C30H26Cl4N6O8.[6]

Chemical Structure:

Caption: Chemical structure of the 1:1 salt between niclosamide and piperazine.
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Physico-chemical and Computed Properties:

The following table summarizes key quantitative data for niclosamide piperazine (1:1 salt).

Property Value Source(s)

Molecular Formula C17H18Cl2N4O4 [1][2][7][8][10][11][12]

Molecular Weight ~413.26 g/mol [2][4][10][11]

Appearance Yellow crystalline powder [1]

Melting Point
425.5 °C (decomposition may

occur)
[1]

Boiling Point 424.5 °C at 760 mmHg [2][3][11]

Flash Point 210.5 °C [2][3][11]

Vapor Pressure 8.35 x 10⁻⁸ mmHg at 25 °C [2][11]

Water Solubility Almost insoluble [1]

Solubility

Slightly soluble in DMSO and

Methanol; Soluble in NaOH

solution

[1][4][10]

LogP 4.29 [3]

Hydrogen Bond Donor Count 4 [10]

Hydrogen Bond Acceptor

Count
6 [10]

Rotatable Bond Count 2 [10]

Piperazine pKa pKa1: 5.35, pKa2: 9.73 [13]

Experimental Protocols
This section details methodologies for the synthesis of niclosamide piperazine and key

biological assays to evaluate its activity.
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Synthesis of Niclosamide Piperazine Salt
A straightforward and high-yield synthesis can be achieved via a one-step salt formation

reaction. The following protocol is adapted from patent literature, which reports yields

exceeding 97% and purity greater than 98%.
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Start

Combine Niclosamide and Piperazine
(Molar Ratio 1:0.5-0.8)
in Methanol or Ethanol

Reflux the Mixture
(2-3 hours)

Cool to Room Temperature
to Precipitate Solid

Suction Filtration

Wash Filter Cake
(Methanol, then Water)

Dry at 100-120 °C

Obtain Niclosamide Piperazine
(Yellow Crystalline Powder)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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